Cas no 1207009-26-4 (N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide)

• Product Name: N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide
• CAS No: 1207009-26-4
• MF: C₂₂H₁₈FN₃O₂S
• MW: 407.46062707901
• CID: 5391426
• Update Time: 2025-10-29

N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide
• N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

• Inchi： 1S/C22H18FN3O2S/c1-2-26(17-6-4-3-5-7-17)19(27)12-25-14-24-20-18(13-29-21(20)22(25)28)15-8-10-16(23)11-9-15/h3-11,13-14H,2,12H2,1H3
• InChI Key： UMNVVOBSCULVBA-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)CN1C=NC2C(C3=CC=C(F)C=C3)=CSC=2C1=O

Additional information on N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS No. 1207009-26-4): A Comprehensive Overview

N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS No. 1207009-26-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The molecular structure of N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide is characterized by a thienopyrimidine core fused with a 4-fluorophenyl group and an N,N-diarylacetamide moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of thienopyrimidine derivatives in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that thienopyrimidine derivatives exhibit potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

In addition to its antitumor properties, N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide has shown promising anti-inflammatory effects. A research article in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2020 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rats. The results indicated that the compound has good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as an oral therapeutic agent.

To further explore the therapeutic potential of N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide, several preclinical studies have been conducted. In a mouse model of colon cancer, the compound significantly reduced tumor growth and improved survival rates when administered orally. Additionally, it demonstrated low toxicity and good tolerability in animal models.

The safety profile of N-ethyl-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-y]-N-pheynlacetamide has been evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity to major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

In conclusion, N-Ethyl-N-(phenyl)acetylthienopyrimidine (CAS No. 1207009–26–4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.